Cas no 3862-01-9 (6-chloro-1,3-dioxo-2-(prop-2-en-1-yl)-2,3-dihydro-1H-isoindole-5-sulfonamide)

• Product Name: 6-chloro-1,3-dioxo-2-(prop-2-en-1-yl)-2,3-dihydro-1H-isoindole-5-sulfonamide
• CAS No: 3862-01-9
• MF: C₁₁H₉ClN₂O₄S
• MW: 300.718160390854
• CID: 1490454
• PubChem ID: 19734
• Update Time: 2025-04-21

6-chloro-1,3-dioxo-2-(prop-2-en-1-yl)-2,3-dihydro-1H-isoindole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1,3-dioxo-2-(prop-2-en-1-yl)-2,3-dihydro-1H-isoindole-5-sulfonamide
• 1H-Isoindole-5-sulfonamide, 6-chloro-2,3-dihydro-1,3-dioxo-2-(2-propenyl)-
• 3862-01-9
• DTXSID90191936
• 2-Allyl-6-chloro-1,3-dioxo-5-isoindolinesulfonamide
• 5-22-07-00597 (Beilstein Handbook Reference)
• BRN 0431191
• 5-ISOINDOLINESULFONAMIDE, 2-ALLYL-6-CHLORO-1,3-DIOXO-

• Inchi： 1S/C11H9ClN2O4S/c1-2-3-14-10(15)6-4-8(12)9(19(13,17)18)5-7(6)11(14)16/h2,4-5H,1,3H2,(H2,13,17,18)
• InChI Key： LDTCLBDGNNENEM-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(N(CC=C)C(C=2C=C1S(N)(=O)=O)=O)=O

Computed Properties

• Exact Mass: 299.99727
• Monoisotopic Mass: 299.9971556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 97.54